Cas no 85365-76-0 (2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol)
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
- 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol
- 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxynaphthol
- SBB072816
- STK735764
- ST4117125
- R9004
- A3792/0161016
- 1-naphthalenol, 2-(3,4-dimethoxyphenyl)-6-ethoxy-7-methoxy-
- 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
-
- MDL: MFCD06014075
- Inchi: 1S/C21H22O5/c1-5-26-20-11-14-6-8-15(21(22)16(14)12-19(20)25-4)13-7-9-17(23-2)18(10-13)24-3/h6-12,22H,5H2,1-4H3
- InChI Key: CDUZIJBFYNKEIG-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC2=C(C(=CC=C2C=1)C1C=CC(=C(C=1)OC)OC)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 431
- Topological Polar Surface Area: 57.2
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM266270-5g |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol |
85365-76-0 | 97% | 5g |
$497 | 2023-01-03 | |
| abcr | AB415700-500 mg |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB415700-1 g |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB415700-5 g |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB415700-10 g |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 10g |
€1074.00 | 2023-04-24 | ||
| TRC | D132780-250mg |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D132780-500mg |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | D132780-1000mg |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol |
85365-76-0 | 1g |
$ 480.00 | 2022-06-05 | ||
| Chemenu | CM266270-5g |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxynaphthalen-1-ol |
85365-76-0 | 97% | 5g |
$497 | 2021-08-18 | |
| abcr | AB415700-500mg |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol; . |
85365-76-0 | 500mg |
€205.00 | 2025-04-16 |
2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol
Recent Advances in the Study of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0)
The compound 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthol derivative, characterized by its unique methoxy and ethoxy substitutions, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. Researchers demonstrated that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophages revealed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In the realm of oncology, a recent preclinical study highlighted the compound's anticancer activity against triple-negative breast cancer (TNBC) cells. The research, published in Cancer Research, showed that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol induces apoptosis via the intrinsic mitochondrial pathway. Mechanistic studies revealed its ability to disrupt the Bcl-2/Bax balance, leading to cytochrome c release and caspase-3 activation. Notably, the compound exhibited selective cytotoxicity toward cancer cells while sparing normal mammary epithelial cells, underscoring its therapeutic window.
Pharmacokinetic studies have also advanced our understanding of this compound. A 2024 paper in Drug Metabolism and Disposition reported that 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol undergoes extensive hepatic metabolism, primarily via CYP3A4-mediated O-demethylation. The study identified two major metabolites, both of which retain partial biological activity. These insights are critical for designing prodrugs or formulation strategies to enhance its bioavailability and half-life.
Emerging research has explored the neuroprotective effects of this naphthol derivative. A study in Neuropharmacology demonstrated its ability to cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The compound was found to upregulate the Nrf2-ARE pathway, enhancing the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1). These properties position it as a potential candidate for treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases.
Despite these promising findings, challenges remain in the clinical translation of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol. Issues such as solubility, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, recent studies underscore the multifaceted potential of 2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol (CAS: 85365-76-0) in addressing unmet medical needs. Its diverse pharmacological activities, coupled with advances in understanding its mechanisms and pharmacokinetics, pave the way for future drug development. Continued research will be essential to fully realize its therapeutic promise and overcome existing challenges.
85365-76-0 (2-(3,4-Dimethoxyphenyl)-6-ethoxy-7-methoxy-1-naphthol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)